N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-phenylbutanamide

• IUPAC Name: N-[2-(5-benzyl-4-oxopyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-2-phenylbutanamide
• InChI: InChI=1S/C24H25N5O2/c1-2-20(19-11-7-4-8-12-19)23(30)25-13-14-29-22-21(15-27-29)24(31)28(17-26-22)16-18-9-5-3-6-10-18/h3-12,15,17,20H,2,13-14,16H2,1H3,(H,25,30)
• InChI Key: STSMDDHHBKLHCR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC=CC=C4
• Molecular Formula: C24H25N5O2
• Molecular Weight: 415.5 g/mol

Description

“N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-phenylbutanamide” is a chemical compound that belongs to the class of pyrazolo[3,4-d]pyrimidines. Pyrazolo[3,4-d]pyrimidines are known for their wide range of biological activities, including antiviral properties.

Scientific Research Applications

Anti-Inflammatory Properties

Compounds related to N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-phenylbutanamide have been synthesized with an aim to assess their anti-inflammatory properties. For instance, 2-Phenylpyrazolo[1,5-a]pyrimidin-7-ones, which share a structural similarity, showed significant anti-inflammatory activity without ulcerogenic effects, indicating a potential for safer anti-inflammatory drugs (Auzzi et al., 1983).

Anticancer Activity

Research on pyrazolopyrimidine derivatives has shown promising anticancer activity. Novel series of pyrazolopyrimidines have been synthesized and evaluated, demonstrating their potential as anticancer agents. These compounds exhibit cytotoxic effects against various cancer cell lines, highlighting the importance of pyrazolopyrimidine scaffolds in the development of new anticancer drugs (Rahmouni et al., 2016).

Antimicrobial Potential

The synthesis of pyrimidine-linked pyrazole heterocyclics has shown that these compounds possess significant antimicrobial activity. Such studies reveal the potential of these chemical frameworks to serve as bases for developing new antimicrobial agents, which could be effective against a range of bacterial and fungal pathogens (Deohate & Palaspagar, 2020).

Enzyme Inhibition

Compounds within this chemical class have also been explored for their enzyme inhibitory activities. For example, certain pyrazolopyrimidinyl keto-esters demonstrated a potent effect on enhancing the reactivity of cellobiase, an enzyme of interest in various biochemical and industrial processes (Abd & Awas, 2008).